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Compound Name: H-L-Tyr(2-azidoethyl)-OH

Cat. No.: B15604795 Get Quote

Safe Handling Guide: H-L-Tyr(2-azidoethyl)-OH
For Research Use Only

This document provides essential safety and logistical information for handling H-L-Tyr(2-
azidoethyl)-OH, a synthetic tyrosine derivative containing an azide group used as a click

chemistry reagent.[1][2][3][4] Adherence to these guidelines is critical to ensure personnel

safety and experimental integrity.

Hazard Identification and Risk Assessment
H-L-Tyr(2-azidoethyl)-OH combines the chemical properties of an amino acid derivative with

the energetic nature of an organic azide. The primary risks are:

Explosive Potential: Organic azides are energetic compounds that can be sensitive to shock,

heat, friction, or light, potentially leading to explosive decomposition.[5][6][7] While higher

molecular weight can reduce this risk, all azides should be handled with caution.[5]

Toxicity: The azide group is toxic, with a mechanism comparable to cyanide.[5] The

compound may be harmful if inhaled, swallowed, or absorbed through the skin.[6][8]

Irritation: Like many chemical reagents, this compound may cause skin, eye, and respiratory

tract irritation.[6][7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15604795?utm_src=pdf-interest
https://www.benchchem.com/product/b15604795?utm_src=pdf-body
https://www.benchchem.com/product/b15604795?utm_src=pdf-body
https://www.medchemexpress.com/h-l-tyr-2-azidoethyl-oh-hydrochloride.html
https://www.medchemexpress.com/h-l-tyr-2-azidoethyl-oh.html
https://nordicbiosite.com/product/T89720-50mg/HLTyr2azidoethylOH
https://www.amsbio.com/h-l-tyr-2-azidoethyl-oh-hydrochloride-ams-t89739-50-mg
https://www.benchchem.com/product/b15604795?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Azido_3_deoxy_4_thiothymidine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Azido_2_2_bithiophene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Azido_3_deoxy_4_thiothymidine.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Azido_3_deoxy_4_thiothymidine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Azido_2_2_bithiophene.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity: Mixing azides with acids can generate hydrazoic acid, which is both highly toxic

and explosive.[7] Contact with metals like copper or lead can form dangerously explosive

heavy metal azides.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory. All work with this compound must be conducted

in a certified chemical fume hood.[7][9]

Task Required PPE
Additional
Recommendations

Receiving & Unpacking
• Safety glasses• Nitrile gloves•

Lab coat

Inspect the container for

damage in a well-ventilated

area.

Weighing & Aliquoting (Solid)

• Chemical splash goggles•

Face shield• Double nitrile

gloves• Flame-resistant lab

coat

• Use a chemical fume hood

and a blast shield.[7][10]• Use

only anti-static weighing boats

and plastic or ceramic

spatulas.[5][9]• Work with the

smallest feasible quantities.[7]

Solution Preparation &

Handling

• Chemical splash goggles•

Double nitrile gloves• Flame-

resistant lab coat

• Always work within a

chemical fume hood.• Avoid

halogenated solvents (e.g.,

dichloromethane), which can

form explosive compounds.[5]•

Do not use glassware with

ground glass joints to avoid

friction.[5][10]

Spill Cleanup & Waste

Disposal

• Chemical splash goggles•

Face shield• Chemical-

resistant apron or suit• Heavy-

duty nitrile gloves

Have a spill kit specifically

designated for azide

compounds readily available.
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Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area.[11]

Recommended storage is at -20°C for one month or -80°C for up to six months.[1]

Store away from heat, ignition sources, acids, and strong oxidizing agents.[10][12]

Handling:

Preparation: Before handling, ensure the chemical fume hood is functioning correctly and a

blast shield is in place. Clear the workspace of all unnecessary items, especially metals and

acids.

Weighing: Use non-metal (plastic or ceramic) spatulas to handle the solid compound.[7][9]

Metal spatulas can form shock-sensitive metal azides.[9]

Dissolving: When preparing solutions, slowly add the solid H-L-Tyr(2-azidoethyl)-OH to the

solvent while stirring.

Reactions: Avoid heating the compound unless absolutely necessary and behind a blast

shield.
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Preparation Phase

Handling Phase

Post-Handling Phase

Conduct Risk Assessment

Don Correct PPE
(Goggles, Double Gloves, Lab Coat)

Verify Fume Hood & Position Blast Shield

Clear Area of Incompatibles
(Metals, Acids)

Weigh Solid
(Use Ceramic Spatula)

Prepare Solution
(Add Solid to Solvent Slowly)

Perform Reaction
(Avoid Heat, Use Inert Atmosphere)

Decontaminate Glassware
(10% Sodium Nitrite, then Acid)

Spill or
Exposure?

 If Yes

Dispose of Waste in
Designated Non-Metal Container

Clean & Sanitize Work Area

Evacuate Area & Alert Supervisor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of H-L-Tyr(2-azidoethyl)-OH.
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Spill and Emergency Procedures
Small Spill (inside fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with a non-reactive absorbent material (e.g.,

vermiculite or sand).

Collect the contaminated material using non-metal tools and place it in a designated,

sealed, non-metal container for hazardous waste.[5][11]

Decontaminate the area with a 10% sodium nitrite solution, followed by a dilute acid rinse,

and then water.

Large Spill (or any spill outside a fume hood):

Evacuate the laboratory immediately.[5]

Alert your supervisor and institutional safety office.

Prevent entry to the contaminated area.[5]

Allow only trained emergency responders to handle the cleanup.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[8][11] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting upper and lower eyelids.[8] Seek immediate medical attention.

Inhalation: Move the person to fresh air.[8] If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[8] Seek immediate medical

attention.
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Disposal Plan
Proper disposal is critical to prevent the formation of explosive metal azides in plumbing

systems.[9]

Waste Type Disposal Protocol Rationale

Aqueous Waste

• Collect all azide-containing

solutions in a dedicated,

sealed, and clearly labeled

non-metal hazardous waste

container.• NEVER pour azide

waste down the drain.[9][10]

Prevents the formation of

highly explosive lead and

copper azides in pipes.[9]

Contaminated Solids

• Collect all contaminated solid

waste (gloves, pipette tips,

weighing paper, absorbent

material) in a separate, sealed,

and labeled plastic bag or

container.[5]

Segregates hazardous

material to prevent cross-

contamination and accidental

reactions.

Empty Containers

• Rinse the container three

times with a suitable solvent.•

Collect the rinsate as

hazardous aqueous waste.•

Deface the label and dispose

of the container according to

institutional guidelines.

Ensures removal of residual

hazardous material before the

container enters a non-

hazardous waste stream.

All waste must be disposed of through your institution's environmental health and safety office

in accordance with federal, state, and local regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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